molecular formula C17H17N7O B8418273 3-(3-(6-(isopropylamino)pyrazin-2-yl)-1H-indol-5-yl)-1,2,4-oxadiazol-5-amine

3-(3-(6-(isopropylamino)pyrazin-2-yl)-1H-indol-5-yl)-1,2,4-oxadiazol-5-amine

Cat. No.: B8418273
M. Wt: 335.4 g/mol
InChI Key: JHWKXDBSEDXRAD-UHFFFAOYSA-N
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Description

3-(3-(6-(isopropylamino)pyrazin-2-yl)-1H-indol-5-yl)-1,2,4-oxadiazol-5-amine is a useful research compound. Its molecular formula is C17H17N7O and its molecular weight is 335.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H17N7O

Molecular Weight

335.4 g/mol

IUPAC Name

3-[3-[6-(propan-2-ylamino)pyrazin-2-yl]-1H-indol-5-yl]-1,2,4-oxadiazol-5-amine

InChI

InChI=1S/C17H17N7O/c1-9(2)21-15-8-19-7-14(22-15)12-6-20-13-4-3-10(5-11(12)13)16-23-17(18)25-24-16/h3-9,20H,1-2H3,(H,21,22)(H2,18,23,24)

InChI Key

JHWKXDBSEDXRAD-UHFFFAOYSA-N

Canonical SMILES

CC(C)NC1=NC(=CN=C1)C2=CNC3=C2C=C(C=C3)C4=NOC(=N4)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-(3-(6-(isopropylamino)pyrazin-2-yl)-1-tosyl-1H-indol-5-yl)-1,2,4-oxadiazol-5-amine (200 mg, 0.41 mmol) in 1,4-dioxane (2.0 mL) was added 10% aq NaOH (1.0 mL) and the reaction was heated at 100° C. for 2 h. The mixture was cooled to RT and treated with ice cold H2O (2.0 mL). The precipitate was collected through filtration and the crude product was purified with preparative HPLC (eluent: 10-60% AcCN in H2O with 0.01% TFA) to give 3-(3-(6-(isopropylamino)pyrazin-2-yl)-1H-indol-5-yl)-1,2,4-oxadiazol-5-amine (40 mg, 24.5%). MS (ESI, pos. ion) m/z: 336.1 (M+1); 1H NMR (400 MHz, DMSO-d6): δ 11.96 (s, 1H), 9.07 (s, 1H), 8.25-8.22 (m, 2H), 7.76 (s, 2H), 7.72 (dd, J=6.8, 1.6 Hz, 1H), 7.64 (s, 1H), 7.54 (d, J=8.4 Hz, 1H), 4.30-4.27 (m, 1H), 1.32 (d, J=6.4 Hz, 6H).
Name
3-(3-(6-(isopropylamino)pyrazin-2-yl)-1-tosyl-1H-indol-5-yl)-1,2,4-oxadiazol-5-amine
Quantity
200 mg
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice
Quantity
2 mL
Type
reactant
Reaction Step Two

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